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Compound of Interest

Compound Name: Tetranitrogen tetrasulfide

Cat. No.: B3050819

This guide provides an in-depth technical overview of tetranitrogen tetrasulfide (SsNa), a
compound of significant interest in inorganic chemistry and materials science. Addressed to
researchers, scientists, and professionals in drug development, this document delves into the
core chemical identifiers, synthesis protocols, structural characteristics, reactivity, and crucial
safety measures associated with this unique sulfur nitride.

Introduction to Tetranitrogen Tetrasulfide

Tetranitrogen tetrasulfide, with the chemical formula SaNa4, is a vibrant orange, crystalline
solid that stands as the most prominent binary sulfur nitride.[1][2] Its importance stems from its
role as a precursor to a wide array of sulfur-nitrogen compounds, including the polymeric
superconductor polythiazyl, (SN)x.[3] The similar electronegativities of sulfur and nitrogen
atoms allow for the formation of extensive and diverse covalently bonded structures, with SaNa
being a foundational example.[3][4] First synthesized in 1835 by M. Gregory, its unusual
structure and bonding have been a subject of considerable scientific inquiry.[1][5]

Chemical Identifiers

For precise identification and database referencing, a comprehensive list of chemical identifiers
for tetranitrogen tetrasulfide is provided below.
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Identifier Type Value

CAS Number 28950-34-7[1][3][4][6][71[8][9][10][11]
PubChem CID 141455[1][6][8]

IUPAC Name 1A*,3,5M4%, 7-tetrathia-2,4,6,8-tetrazacycloocta-

1,4,5,8-tetraene[6][7]

Systematic IUPAC Name

1,3,5,7-tetrathia-2,4,6,8-tetraazacyclooctan-
2,4,6,8-tetrayl[1]

Molecular Formula

N4Sa[3][4][6][7][9][10]

Molecular Weight 184.3 g/mol [3][6][7]

InChl INChl=1S/N4S4/c1-5-2-7-4-8-3-6-1[6][8][10]
LTPQFVPQTZSJIGS-UHFFFAOYSA-N[3][6][7]

InChlKey

[8110]

Canonical SMILES

N1=S=NSN=S=NS1[6][7][8]

UNII

9BXS997HR6[1][6][S]

DSSTox Substance ID

DTXSID20183147[1][6]

Synonyms

Tetrasulfur tetranitride, Nitrogen sulfide (N4Sa)[4]
[6]

Synthesis of Tetranitrogen Tetrasulfide

The most established laboratory synthesis of tetranitrogen tetrasulfide involves the reaction
of disulfur dichloride (S2Clz) with ammonia (NHs).[1][3] This method, while foundational,
requires careful control of reaction conditions and extensive purification to separate the product

from co-products like elemental sulfur and ammonium chloride.[3]

The overall balanced chemical equation for this synthesis is:

6 S2Cl2 + 16 NH3 — SaNa + Sg + 12 NHaCI[1][3][7]

An alternative approach utilizes ammonium chloride (NH4Cl) as the nitrogen source:
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4 NHaCl + 6 S2Cl2 » SaNa + 16 HCI + Ss[1][3]

More contemporary methods employ precursors with pre-formed S-N bonds, such as
bis(trimethylsilyl)sulfur diimide ({[(CHs)3Si]2N}2S), to achieve greater control over the final
product.[3][4]

Detailed Laboratory Protocol (Ammonia Method)

This protocol outlines the classical synthesis from disulfur dichloride and ammonia in an inert
solvent.

Materials:

e Disulfur dichloride (S2Cl2)

e« Ammonia (gas)

e Carbon tetrachloride (CClas) or Dioxane (as solvent)

o Extraction solvent (e.g., Dioxane)

o Standard glassware for inert atmosphere reactions (Schlenk line, three-neck flask, etc.)
e Cooling bath

Procedure:

o Reaction Setup: Assemble a flame-dried, three-neck round-bottom flask equipped with a gas
inlet tube, a mechanical stirrer, and a condenser under an inert atmosphere (e.g., nitrogen or
argon).

e Solvent and Reactant: Charge the flask with the inert solvent (e.g., carbon tetrachloride) and
cool the vessel to the appropriate temperature, typically between -30°C to 0°C.[7]

» Addition of Sz2Cl2: Slowly add a solution of disulfur dichloride in the same solvent to the
cooled flask with vigorous stirring.
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e Introduction of Ammonia: Bubble a steady stream of dry ammonia gas through the reaction
mixture. The reaction is exothermic and the temperature should be carefully monitored and
maintained.

» Reaction Progression: Continue the ammonia addition until the reaction is complete, which is
often indicated by a color change and the cessation of ammonium chloride precipitation.

e Initial Filtration: After completion, filter the reaction mixture to remove the solid byproducts,
primarily ammonium chloride and sulfur.

o Extraction and Purification: The crude SaNa is then extracted from the solid residue using a
suitable solvent like dioxane. The product is soluble in dioxane, while ammonium chloride is
not.

o Crystallization: The dioxane solution is then concentrated and cooled to induce crystallization
of the orange SaNa crystals.

e Final Product: The crystals are collected by filtration, washed with a small amount of cold
solvent, and dried under vacuum.

Synthesis Workflow Diagram
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Caption: Workflow for the synthesis and purification of SaNa.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b3050819?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3050819?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Molecular Structure and Bonding

Tetranitrogen tetrasulfide possesses a unique and highly studied molecular structure. It
adopts an "extreme cradle" conformation with D2d point group symmetry.[1][3][7] This cage-like
structure consists of an eight-membered ring of alternating sulfur and nitrogen atoms.[5]

Key structural features include:

e Transannular S-S Interactions: The distance between pairs of sulfur atoms across the ring is
approximately 2.59 A, which is shorter than the sum of their van der Waals radii, suggesting
a weak bonding interaction.[1][3] This transannular bonding is a subject of ongoing
theoretical and experimental investigation.

o Delocalized Bonding: The S-N bond lengths are nearly identical (around 1.62 A), indicating
significant 1t-electron delocalization across the entire ring system.[5][7]

The historical investigation into its structure initially proposed planar arrangements of either the
sulfur or nitrogen atoms. However, definitive studies using single-crystal X-ray diffraction
confirmed the non-planar, cradle-like topology.[3]

Molecular Structure Diagram

Caption: Molecular structure of tetranitrogen tetrasulfide (SaNa).

Chemical Properties and Reactivity

Tetranitrogen tetrasulfide is a versatile reagent and precursor in inorganic synthesis.

e Thermochromism: The compound exhibits thermochromic properties, changing color from
pale yellow below -30°C, to orange at room temperature, and to a deep red above 100°C.[1]

[2]

» Lewis Basicity: The nitrogen atoms can act as Lewis bases, reacting with various Lewis
acids. For instance, it can be protonated by strong acids like HBFa4.[4]

e Precursor to other S-N Compounds: SaNa4 is a critical starting material for the synthesis of a
multitude of other sulfur-nitrogen rings and chains.[3] For example, its reaction with
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piperidine yields the [SaNs]~ anion.[1][4] Treatment with azides can lead to the formation of
other heterocyclic anions like [SsNs]~.[1][4]

o Hydrolysis: It is susceptible to hydrolysis, especially in the presence of a base. The products
of hydrolysis depend on the concentration of the base, yielding thiosulfate and trithionate in
dilute base, and sulfite in more concentrated solutions.[4]

o Reactions with Metal Complexes: SaNa4 can coordinate to metal centers, acting as a ligand
where the ring structure may or may not remain intact.[4]

Safety and Handling
Extreme Caution is Advised when Handling Tetranitrogen Tetrasulfide.

o Explosive Nature: SaNa is a shock and friction-sensitive primary explosive.[1] Purer samples
are reported to be more sensitive to detonation. It has a positive enthalpy of formation (+460
kJ/mol), indicating its thermodynamic instability relative to its decomposition products
(nitrogen gas and sulfur).[1]

o Detonation: Small quantities can be detonated by mechanical shock, such as striking with a
hammer.[1]

e Handling Precautions:
o Always handle with non-metal spatulas.
o Work in a well-ventilated fume hood and behind a blast shield.
o Avoid grinding or subjecting the material to friction.

o Store in small quantities in a designated, cool, and dark location, away from incompatible
materials.

o Personnel should be fully trained in handling explosive compounds and wear appropriate
personal protective equipment (PPE), including safety glasses, face shields, and heavy-
duty gloves.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-Depth Technical Guide to Tetranitrogen
Tetrasulfide for Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3050819#cas-number-and-chemical-identifiers-for-
tetranitrogen-tetrasulfide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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